Disodium 4,4'-dinitro-2,2'-stilbenedisulfonic acid

• CAS No.: 3709-43-1
• Product Name: Disodium 4,4'-dinitro-2,2'-stilbenedisulfonic acid
• Molecular Formula: C14H8N2Na2O10S2
• Molecular Weight: 474.3 g/mol
• IUPAC Name: disodium;5-nitro-2-[2-(4-nitro-2-sulfonatophenyl)ethenyl]benzenesulfonate
• Standard InChI: InChI=1S/C14H10N2O10S2.2Na/c17-15(18)11-5-3-9(13(7-11)27(21,22)23)1-2-10-4-6-12(16(19)20)8-14(10)28(24,25)26;;/h1-8H,(H,21,22,23)(H,24,25,26);;/q;2*+1/p-2
• Standard InChIKey: SDCDTWFAOKXZHD-SEPHDYHBSA-L
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)[O-])/C=C/C2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)[O-])C=CC2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)[O-])C=CC2=C(C=C(C=C2)[N+](=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
• Appearance: Solid powder
• Physical Description: 4,4'-dinitro-2,2'-stilbenedisulfonic acid disodium salt is a white powder. (NTP, 1992)
• Description: DNDS is a voltage-dependent cystic fibrosis transmembrane conductance regulator (CFTR) channel blocker.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 128-42-7 (Parent)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,2'-(1,2-ethenediyl)bis(5-nitrobenzenesulfonic acid); 2,2'-stilbenedisulfonic acid, 4,4'-dinitro-; 2,2'-stilbenedisulfonic acid, 4,4'-dinitro-, disodium salt; 4,4'-dinitro-2,2'-stilbene disulfonate disodium salt; 4,4'-dinitro-2,2'-stilbenedisulfonic acid; 4,4'-dinitro-2,2'-stilbenedisulfonic acid, (E)-isomer; 4,4'-dinitro-2,2'-stilbenedisulfonic acid, (Z)-isomer; 4,4'-dinitro-2,2'-stilbenedisulfonic acid, disodium salt; 4,4'-dinitro-2,2'-stilbenedisulfonic acid, sodium salt; 4,4'-dinitrostilbene-2,2'-disulphonic acid; benzenesulfonic acid, 2,2'-(1,2-ethenediyl)bis(5-nitro-, sodium salt (1:2); dinitrostilbenedisulfonic acid; disodium 4,4'-dinitro-2,2'-stilbenedisulfonate; DNDS
• Reference: 1: Kramer AH. Statins in the management of aneurysmal subarachnoid hemorrhage: an overview of animal research, observational studies, randomized controlled trials and meta-analyses. Acta Neurochir Suppl. 2011;110(Pt 2):193-201. doi: 10.1007/978-3-7091-0356-2_36. Review. PubMed PMID: 21125471.; 2: Simard JM, Schreibman D, Aldrich EF, Stallmeyer B, Le B, James RF, Beaty N. Unfractionated heparin: multitargeted therapy for delayed neurological deficits induced by subarachnoid hemorrhage. Neurocrit Care. 2010 Dec;13(3):439-49. doi: 10.1007/s12028-010-9435-1. Review. PubMed PMID: 20809188; PubMed Central PMCID: PMC3012204.; 3: Kramer AH, Fletcher JJ. Locally-administered intrathecal thrombolytics following aneurysmal subarachnoid hemorrhage: a systematic review and meta-analysis. Neurocrit Care. 2011 Jun;14(3):489-99. doi: 10.1007/s12028-010-9429-z. Review. PubMed PMID: 20740327.; 4: Singh AK, Venglarik CJ, Bridges RJ. Development of chloride channel modulators. Kidney Int. 1995 Oct;48(4):985-93. Review. PubMed PMID: 8569108.
• PubChem Compound: 19458
• Last Modified: Nov 11 2021